Cas no 149010-53-7 (Benzoic acid, 4-[2-(2,4-diamino-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-)

• Product Name: Benzoic acid, 4-[2-(2,4-diamino-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-
• CAS No: 149010-53-7
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 3782115
• Update Time: 2025-04-10

Benzoic acid, 4-[2-(2,4-diamino-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[2-(2,4-diamino-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-
• Benzoic acid, 4-[2-(2,4-diamino-7H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]-

• Inchi： 1S/C15H15N5O2/c16-12-11-10(7-18-13(11)20-15(17)19-12)6-3-8-1-4-9(5-2-8)14(21)22/h1-2,4-5,7H,3,6H2,(H,21,22)(H5,16,17,18,19,20)
• InChI Key： LYDPRAUTBLAGMK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCC2C3=C(N)N=C(N)N=C3NC=2)C=C1

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 582.4±60.0 °C(Predicted)
• pka: 4.32±0.10(Predicted)